Cas no 2411253-80-8 (2-[2-(But-2-ynoylamino)ethyl]-N-methylpiperidine-1-carboxamide)

• Product Name: 2-[2-(But-2-ynoylamino)ethyl]-N-methylpiperidine-1-carboxamide
• CAS No: 2411253-80-8
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 5357550
• Update Time: 2025-05-21

2-[2-(But-2-ynoylamino)ethyl]-N-methylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3952175132
• 2-[2-(but-2-ynamido)ethyl]-N-methylpiperidine-1-carboxamide
• 2-[2-(But-2-ynoylamino)ethyl]-N-methylpiperidine-1-carboxamide

• Inchi： 1S/C13H21N3O2/c1-3-6-12(17)15-9-8-11-7-4-5-10-16(11)13(18)14-2/h11H,4-5,7-10H2,1-2H3,(H,14,18)(H,15,17)
• InChI Key： KXXJZOWCZOGVFX-UHFFFAOYSA-N
• SMILES： O=C(NC)N1CCCCC1CCNC(C#CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 367
• XLogP3: 1.1
• Topological Polar Surface Area: 61.4

Additional information on 2-[2-(But-2-ynoylamino)ethyl]-N-methylpiperidine-1-carboxamide

2-[2-(But-2-ynoylamino)ethyl]-N-methylpiperidine-1-carboxamide: A Comprehensive Overview

The compound with CAS No. 2411253-80-8, known as 2-[2-(But-2-ynoylamino)ethyl]-N-methylpiperidine-1-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is characterized by its unique structure, which combines a piperidine ring with an N-methyl group and a but-2-ynoyl substituent. The molecule's structure not only imparts it with intriguing chemical properties but also positions it as a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of N-methylpiperidine derivatives in modulating key biological pathways, particularly those involved in neurodegenerative diseases and cancer. The but-2-ynoyl group attached to the molecule is known to confer lipophilic properties, enhancing the compound's ability to cross cellular membranes and interact with intracellular targets. This feature makes it an attractive lead compound for designing drugs with improved bioavailability and efficacy.

The synthesis of 2-[2-(But-2-ynoylamino)ethyl]-N-methylpiperidine-1-carboxamide involves a multi-step process that includes nucleophilic substitution, amide bond formation, and alkylation reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both preclinical and clinical studies. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

In terms of pharmacological activity, this compound has shown potent inhibitory effects on enzymes such as histone deacetylases (HDACs) and kinase targets, which are implicated in various pathological conditions. For instance, its ability to inhibit HDACs suggests potential applications in treating cancers where epigenetic dysregulation plays a pivotal role. Additionally, preclinical studies have demonstrated that the compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating its potential as a targeted therapeutic agent.

The structural flexibility of N-methylpiperidine derivatives allows for further modification to enhance their pharmacokinetic profiles. By introducing additional functional groups or altering the substituents on the piperidine ring, researchers can fine-tune the compound's solubility, stability, and metabolic half-life. Such modifications are critical for developing drugs that can be administered orally or through other routes with minimal side effects.

Moreover, computational modeling studies have provided insights into the molecular interactions between 2-[2-(But-2-ynoylamino)ethyl]-N-methylpiperidine-1-carboxamide and its target proteins. These studies have revealed that the compound forms key hydrogen bonds and hydrophobic interactions with critical residues in the active sites of its targets, contributing to its high potency. Such findings are invaluable for guiding medicinal chemists in designing next-generation inhibitors with enhanced efficacy.

In conclusion, CAS No. 2411253-80-8, or 2-[2-(But-2-ynoylamino)ethyl]-N-methylpiperidine-1-carboxamide, represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structure, coupled with promising biological activity, positions it as a leading candidate for developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is poised to make a substantial impact on drug discovery and development.